Cas no 198493-28-6 (Carbamic acid, [(1R)-1-(cyanomethyl)propyl]-, 1,1-dimethylethyl ester (9CI))

• Product Name: Carbamic acid, [(1R)-1-(cyanomethyl)propyl]-, 1,1-dimethylethyl ester (9CI)
• CAS No: 198493-28-6
• MF: C₁₀H₁₈N₂O₂
• MW: 198.262122631073
• CID: 908506
• PubChem ID: 10285865
• Update Time: 2025-04-19

Carbamic acid, [(1R)-1-(cyanomethyl)propyl]-, 1,1-dimethylethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, [(1R)-1-(cyanomethyl)propyl]-, 1,1-dimethylethyl ester (9CI)
• tert-butyl N-[(2R)-1-cyanobutan-2-yl]carbamate
• Carbamic acid,[(1R)-1-(cyanomethyl)propyl]-,1,1-dimethylethyl ester
• 198493-28-6
• ZOYXDRDJRPCCTD-MRVPVSSYSA-N
• ((R)-2-cyano-1-ethyl-ethyl)-carbamic acid tert-butyl ester
• DTXSID20437758
• SCHEMBL1722314

• Inchi： 1S/C10H18N2O2/c1-5-8(6-7-11)12-9(13)14-10(2,3)4/h8H,5-6H2,1-4H3,(H,12,13)/t8-/m1/s1
• InChI Key： ZOYXDRDJRPCCTD-MRVPVSSYSA-N
• SMILES： O(C(N[C@@H](CC#N)CC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 198.13700
• Monoisotopic Mass: 198.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 62.1Ų

Experimental Properties

• PSA: 65.61000
• LogP: 2.40778